Cas no 1455645-05-2 (4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 1455645-05-2
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6094742
• PubChem ID: 60675534
• Update Time: 2025-07-23

4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• AKOS009039770
• 4-{phenyl[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-23487403
• 1455645-05-2

• Inchi： 1S/C14H17NO4/c1-2-11-19-14(18)15(10-6-9-13(16)17)12-7-4-3-5-8-12/h2-5,7-8H,1,6,9-11H2,(H,16,17)
• InChI Key： LBWQCAXNBBYEBU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=CC=1)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Recent Advances in the Study of 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 1455645-05-2)

The compound 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 1455645-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate linkage and butanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves both the efficiency and scalability of production. The researchers utilized a combination of solid-phase synthesis and microwave-assisted reactions, achieving a purity of over 98%. This advancement is critical for future large-scale applications, particularly in drug development.

Pharmacological evaluations have revealed that 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid exhibits potent anti-inflammatory and analgesic properties. In vivo studies conducted on murine models demonstrated a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Furthermore, the compound's ability to modulate the NF-κB pathway has been identified as a key mechanism underlying its anti-inflammatory effects.

Another groundbreaking study explored the compound's application in targeted drug delivery systems. By conjugating 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid with nanoparticles, researchers were able to enhance the bioavailability and targeted delivery of chemotherapeutic agents to tumor sites. This approach not only improved the efficacy of the treatment but also minimized off-target effects, highlighting the compound's versatility in biomedical applications.

Despite these promising findings, challenges remain in the clinical translation of 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the compound's potential as a multifaceted therapeutic agent, paving the way for further exploration in both academic and industrial settings.

In conclusion, 4-{phenyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 1455645-05-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological properties and innovative applications in drug delivery systems position it as a molecule of significant interest for future therapeutic developments. Continued research efforts will be essential to fully unlock its potential and address existing challenges.